Cas no 72079-77-7 (1H,4H,7H,8H-imidazo[4,5-d][1,3]diazepin-8-one)

1H,4H,7H,8H-imidazo[4,5-d][1,3]diazepin-8-one structure
72079-77-7 structure
Product Name:1H,4H,7H,8H-imidazo[4,5-d][1,3]diazepin-8-one
CAS No:72079-77-7
MF:C6H6N4O
MW:150.138040065765
CID:59309
PubChem ID:11206239
Update Time:2025-04-18

1H,4H,7H,8H-imidazo[4,5-d][1,3]diazepin-8-one Chemical and Physical Properties

Names and Identifiers

    • 4,7-Dihydroimidazole[4,5-d][1,3]diazepine-8(1H)-one
    • 4,7-dihydro-1H-imidazo[4,5-d][1,3]diazepin-8-one
    • 4,7-Dihydro-3H-imidazo[4,5-d][1,3]diazepin-8-one
    • 4,7-DIHYDRO-IMIDAZOLE[4,5-D]1,3-DIAZEPINE-8(1H)-ONE
    • Imidazo[4,5-d][1,3]diazepin-8(3H)-one, 4,7-dihydro-
    • 1.3-Diazepinon
    • 6,7-dihydro-3H-imidazo[4,5-d][1,3]diazepin-8-one
    • 6,7-dihydroimidazo[4,5-d][1,3]diazepin-8(3H)-one
    • Imidazo[4,5-d][1,3]diazepin-8(1H)-one,4,7-dihydro
    • 1H,4H,7H,8H-imidazo[4,5-d][1,3]diazepin-8-one
    • CS-0002390
    • AC-26361
    • SCHEMBL5678380
    • SCHEMBL17425088
    • 4,7-DIHYDROIMIDAZO[4,5-D][1,3]DIAZEPIN-8(1H)-ONE
    • FT-0760851
    • P10309
    • 72079-77-7
    • AKOS015961073
    • (Z)-4,7-dihydroimidazo[4,5-d][1,3]diazepin-8(1H)-one
    • DTXSID80458681
    • Imidazo[4,5-d][1,3]diazepin-8(1H)-one, 4,7-dihydro-
    • AKOS006230327
    • AB21035
    • Inchi: 1S/C6H6N4O/c11-4-1-7-2-9-6-5(4)8-3-10-6/h2-3H,1H2,(H,7,9)(H,8,10)
    • InChI Key: ASIWDXWEDFFGPK-UHFFFAOYSA-N
    • SMILES: O=C1CN=CNC2=C1NC=N2

Computed Properties

  • Exact Mass: 150.05400
  • Monoisotopic Mass: 150.05416083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 70.1Ų

Experimental Properties

  • Density: 1.70
  • PSA: 70.14000
  • LogP: -0.38020

1H,4H,7H,8H-imidazo[4,5-d][1,3]diazepin-8-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D268480-5mg
4,7-Dihydro-imidazole[4,5-d]1,3-diazepine-8(1H)-one
72079-77-7
5mg
$ 220.00 2022-06-05
TRC
D268480-10mg
4,7-Dihydro-imidazole[4,5-d]1,3-diazepine-8(1H)-one
72079-77-7
10mg
$ 365.00 2022-06-05
TRC
D268480-25mg
4,7-Dihydro-imidazole[4,5-d]1,3-diazepine-8(1H)-one
72079-77-7
25mg
$ 725.00 2022-06-05
Chemenu
CM416590-100mg
Imidazo[4,5-d][1,3]diazepin-8(1H)-one, 4,7-dihydro-
72079-77-7 95%+
100mg
$640 2024-07-24
Chemenu
CM416590-250mg
Imidazo[4,5-d][1,3]diazepin-8(1H)-one, 4,7-dihydro-
72079-77-7 95%+
250mg
$958 2024-07-24
Chemenu
CM416590-1g
Imidazo[4,5-d][1,3]diazepin-8(1H)-one, 4,7-dihydro-
72079-77-7 95%+
1g
$1598 2024-07-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBN20120467-100MG
1H,4H,7H,8H-imidazo[4,5-d][1,3]diazepin-8-one
72079-77-7 95%
100MG
¥ 1,438.00 2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBN20120467-250MG
1H,4H,7H,8H-imidazo[4,5-d][1,3]diazepin-8-one
72079-77-7 95%
250MG
¥ 2,303.00 2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBN20120467-500MG
1H,4H,7H,8H-imidazo[4,5-d][1,3]diazepin-8-one
72079-77-7 95%
500MG
¥ 3,841.00 2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBN20120467-1G
1H,4H,7H,8H-imidazo[4,5-d][1,3]diazepin-8-one
72079-77-7 95%
1g
¥ 5,755.00 2023-03-16
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